2-Propen-1-one, 1-(2-hydroxyphenyl)-3-(4-nitrophenyl)-

• IUPAC Name: (E)-1-(2-hydroxyphenyl)-3-(4-nitrophenyl)prop-2-en-1-one
• InChI: InChI=1S/C15H11NO4/c17-14-4-2-1-3-13(14)15(18)10-7-11-5-8-12(9-6-11)16(19)20/h1-10,17H/b10-7+
• InChI Key: IKXNPABBUOFKCC-JXMROGBWSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C(=O)C=CC2=CC=C(C=C2)[N+](=O)[O-])O
• Isomeric SMILES: C1=CC=C(C(=C1)C(=O)/C=C/C2=CC=C(C=C2)[N+](=O)[O-])O
• Molecular Formula: C15H11NO4
• DSSTOX Substance ID: DTXSID501197451
• Molecular Weight: 269.25 g/mol
• CAS RN: 52923-40-7

Description

2-Propen-1-one, 1-(2-hydroxyphenyl)-3-(4-nitrophenyl)-, also known as chalcone-4-nitrophenylhydrazone (CNPH), is a synthetic compound that has been widely used in scientific research for its various biological and physiological effects.

Mechanism of Action

The mechanism of action of CNPH involves the formation of a complex with metal ions, which results in a change in the fluorescence properties of the compound. The complex formation occurs through the coordination of the nitrophenylhydrazone group with the metal ion. The resulting complex exhibits different fluorescence properties compared to CNPH alone, which allows for the detection and quantification of metal ions.
Biochemical and Physiological Effects
CNPH has been shown to exhibit antioxidant activity, which makes it a potential candidate for the treatment of oxidative stress-related diseases such as Alzheimer's and Parkinson's. It has also been reported to possess anti-inflammatory and antimicrobial properties, which suggest its potential use in the treatment of infectious diseases.

Advantages and Limitations for Lab Experiments

One of the advantages of using CNPH in lab experiments is its high sensitivity and selectivity for metal ion detection. Additionally, CNPH is stable under a wide range of pH and temperature conditions, which makes it suitable for use in various biological systems. However, one of the limitations of CNPH is its potential toxicity, which requires careful handling and disposal.

Future Directions

For the use of CNPH in scientific research include the development of new CNPH derivatives with improved properties such as higher sensitivity and selectivity for metal ion detection. Additionally, the use of CNPH in combination with other compounds for the treatment of oxidative stress-related diseases and infectious diseases is an area of potential future research. Finally, the application of CNPH in the development of new diagnostic tools for the detection of metal ions in biological systems is an exciting area of future research.

Scientific Research Applications

CNPH has been extensively used in scientific research as a fluorescent probe for the detection of metal ions such as copper, iron, and zinc. It has also been used as a photosensitizer in photodynamic therapy for cancer treatment. Additionally, CNPH has been employed as a model compound for the study of the photophysical properties of chalcone derivatives.